Cas no 339107-16-3 (4-[(2,6-dimethylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(2,6-dimethylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 339107-16-3
• MF: C₁₃H₁₂F₃N₃O
• MW: 283.249093055725
• MDL: MFCD00138330
• CID: 5185373
• Update Time: 2026-03-05

4-[(2,6-dimethylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2,6-DIMETHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-{[(2,6-dimethylphenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 3H-Pyrazol-3-one, 4-[[(2,6-dimethylphenyl)amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-
• 4-[(2,6-dimethylphenyl)iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
• MLS000755987
• HMS2615J07
• SMR000337659
• 4-[(2,6-dimethylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00138330
• Inchi： 1S/C13H12F3N3O/c1-7-4-3-5-8(2)10(7)17-6-9-11(13(14,15)16)18-19-12(9)20/h3-6H,1-2H3,(H2,18,19,20)/b17-6+
• InChI Key： AWWQGBFACOSXOR-UBKPWBPPSA-N
• SMILES： FC(C1=C(/C=N/C2C(C)=CC=CC=2C)C(NN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 2.9
• Topological Polar Surface Area: 53.5